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Compound of Interest

Methyl 3-bromo-5-
Compound Name:
(hydroxymethyl)benzoate

cat. No.: B1312686

An In-depth Technical Guide to Methyl 3-bromo-
5-(hydroxymethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of Methyl 3-bromo-5-(hydroxymethyl)benzoate (CAS No:
307353-32-8), a key intermediate in the synthesis of complex organic molecules for the
pharmaceutical and agrochemical industries.

Chemical Structure and Properties

Methyl 3-bromo-5-(hydroxymethyl)benzoate is a disubstituted benzoate ester featuring a
bromine atom and a hydroxymethyl group at the meta positions relative to the methyl ester.
This arrangement of functional groups provides two reactive sites for further chemical
transformations.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

307353-32-8[1]

Molecular Formula

CoH9BrOs[1]

Molecular Weight 245.08 g/mol [1]

IUPAC Name methyl 3-bromo-5-(hydroxymethyl)benzoate

inChi 1S/C9H9BrO3/c1-13-9(12)7-2-6(5-11)3-8(10)4-
7/h2-4,11H,5H2,1H3

InChlKey PWAJHVDGAMQOPF-UHFFFAOYSA-N

SMILES 0O=C(0C)C1=CC(CO)=CC(Br)=C1

Physical Form

White to yellow powder or crystals

Table 2: Physicochemical Properties

Property Value Notes
_ _ Experimental data not publicly

Melting Point N/A )
available.

Boiling Point 354.2+£32.0°C Predicted value[1][2]

Density 1.557 + 0.06 g/cm?3 Predicted value[1]

pKa 14.08 £ 0.10 Predicted value[1]
Experimental data not publicly
available. A related compound,

Solubility N/A methyl 3-bromo-5-

hydroxybenzoate, is slightly

soluble in water[3]

Table 3: Spectral Data
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Spectrum Type Data

1H NMR Experimental data not publicly available.
13C NMR Experimental data not publicly available.
IR Spectroscopy Experimental data not publicly available.
Mass Spectrometry Experimental data not publicly available.

Experimental Protocols and Synthesis

While Methyl 3-bromo-5-(hydroxymethyl)benzoate is commercially available, detailed
experimental protocols for its synthesis are not widely published in academic literature.
However, a plausible and chemically sound method involves the selective mono-reduction of
dimethyl 5-bromoisophthalate.

Proposed Synthesis Protocol: Selective Reduction of
Dimethyl 5-bromoisophthalate

This proposed protocol is based on established chemical principles for the selective reduction
of esters. The key to this synthesis is the use of a mild reducing agent or carefully controlled
stoichiometry to favor the reduction of only one of the two methyl ester groups.

Reaction Scheme:
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Product

Methyl 3-bromo-5-(hydroxymethyl)benzoate

Reactants

Mild Reducing Agent
(e.g., NaBHa4 with controlled stoichiometry)

‘ > Selective Reduction

(Aprotic Solvent, e.g., THF)

f

Dimethyl 5-bromoisophthalate

Methyl 3-bromo-5-(hydroxymethyl)benzoate »-| Methyl 3-bromo-5-(bromomethyl)benzoate

Nucldophile (e.g., Amine, Thioll Boronic Acid, Pd Catalyst
Y

Nucleophilic Substitution Product Suzuki Coupling Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure and properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312686#methyl-3-bromo-5-hydroxymethyl-
benzoate-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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